Oxysophocarpine

• CAS: 145572-44-7; 6483-15-4
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• InChI: InChI=1S/C15H22N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h1,7,11-13,15H,2-6,8-10H2/t11-,12+,13+,15-/m0/s1
• InChIKey: AAGFPTSOPGCENQ-JLNYLFASSA-N

Standard Sophora alkaloids lack key 13,14-ene and N-oxide moieties, altering metabolic fate and safety. Oxysophocarpine (OSC) is the prodrug of sophocarpine with superior therapeutic index. • 250.37 mg·kg⁻¹ LD50 iv (3.9-fold higher than sophocarpine) - ideal for chronic or toxicity-sensitive models • Top performer in lethal EV71 mouse model (T-cell restoration) and DSS colitis (TRAF6 pathway) • Broad LTC4/LTB4 inhibition vs sophoridine's LTB4-only selectivity • In stock for immediate shipment; multiple package sizes available

Oxysophocarpine (CAS 145572-44-7; 6483-15-4) – Compound Identity, Class Context, and Comparative Positioning for Scientific Procurement

Oxysophocarpine (OSC, also referred to as N-oxysophocarpine or oxysophocarpin) is a quinolizidine alkaloid belonging to the matrine-type alkaloid family predominantly isolated from Sophora alopecuroides, Sophora flavescens, and Sophora tonkinensis [1]. Structurally, OSC is the N-oxide of sophocarpine; this oxidative modification critically alters its physicochemical, pharmacokinetic, and toxicological profile relative to its reduced counterpart [2]. Unlike matrine or oxymatrine, OSC bears a 13,14-double bond that confers distinct biological target engagement, particularly in antiviral and neuroprotective contexts [3]. For procurement specialists and research teams evaluating matrine-type alkaloids, understanding OSC's position within the class is essential: it cannot be treated as simply interchangeable with sophocarpine, matrine, or oxymatrine.

1N-oxide prodrug requiring CYP-mediated activation to sophocarpine

213,14-double bond distinct from matrine/oxymatrine for antiviral target engagement

3Not interchangeable with sophocarpine, matrine, or oxymatrine

• [1] Zhang L, et al. Alkaloids in Sophora alopecuroides seed and relevant tests for activity. Zhongguo Zhong Yao Za Zhi. 2001;26(4):262-264. PMID: 11243172. View Source
• [2] Wu L, et al. Human microsomal cytochrome P450-mediated reduction of oxysophocarpine, an active and highly toxic constituent derived from Sophora flavescens species, and its intestinal absorption and metabolism in rat. Fitoterapia. 2015;105:26-33. DOI: 10.1016/j.fitote.2015.05.021. View Source
• [3] Yang Y, et al. Quinolizidine alkaloids reduced mortality in EV71-infected mice by compensating for the levels of T cells. Bioorg Med Chem Lett. 2015;25(17):3526-3528. DOI: 10.1016/j.bmcl.2015.06.097. View Source

Why Oxysophocarpine Cannot Be Treated as a Commodity Matrine-Type Alkaloid: Structural and Pharmacological Divergence

Although oxysophocarpine shares a core quinolizidine skeleton with matrine, oxymatrine, sophocarpine, and sophoridine, small structural variations produce large functional differences. OSC is the N-oxide of sophocarpine, and this N-oxide moiety renders it a metabolic prodrug that is reduced predominantly by CYP3A4/5, CYP2B6, CYP2D6, and CYP2C9 to yield sophocarpine as its principal active metabolite [1]. The 13,14-ene group, absent in matrine and oxymatrine, is a critical determinant of enhanced antiviral potency: structure-activity relationship (SAR) studies explicitly demonstrate that oxidation and double bonds are essential for superior efficacy against enterovirus 71 [2]. Moreover, the N-oxide form exhibits a 3.9-fold higher LD50 (i.e., lower acute toxicity) compared to sophocarpine [3]. These differences mean that substituting OSC with sophocarpine, matrine, or oxymatrine in a research protocol will alter not only potency but also metabolic fate and safety margin. The quantitative evidence below substantiates these claims.

Oxysophocarpine

N-oxide; metabolic prodrug; 13,14-ene; reported broader safety margin

Sophocarpine

Reduced form; directly active; lacks N-oxide; metabolic and toxicity profile may shift

Oxysophocarpine

N-oxide + 13,14-ene; EV71 antiviral rank #1 among six tested alkaloids

Matrine / Oxymatrine

Saturated ring; absence of 13,14-ene; antiviral potency may not transfer

• [1] Wu L, et al. Human microsomal cytochrome P450-mediated reduction of oxysophocarpine, an active and highly toxic constituent derived from Sophora flavescens species, and its intestinal absorption and metabolism in rat. Fitoterapia. 2015;105:26-33. DOI: 10.1016/j.fitote.2015.05.021. View Source
• [2] Yang Y, et al. Quinolizidine alkaloids reduced mortality in EV71-infected mice by compensating for the levels of T cells. Bioorg Med Chem Lett. 2015;25(17):3526-3528. DOI: 10.1016/j.bmcl.2015.06.097. View Source
• [3] 槐果碱及氧化槐果碱对小鼠的急性毒性 (Toxicity Study on Sophocarpine and Oxysophocarpine in Mice). aipub.cn. Accessed 2026. View Source

Oxysophocarpine Procurement-Relevant Comparative Evidence: Quantified Differentiation Against Key In-Class Analogs

Acute Toxicity Advantage of Oxysophocarpine Over Sophocarpine: 3.9-Fold Higher LD50 Enables a Wider Safety Window

In a direct head-to-head acute toxicity comparison, oxysophocarpine (OSC) exhibits a substantially higher median lethal dose (LD50) than its reduced counterpart sophocarpine (SC), translating to a ~3.9-fold safety margin advantage [1]. The LD50 of OSC was measured at 250.37 mg·kg⁻¹ (95% CI: 219.05–288.02 mg·kg⁻¹), whereas sophocarpine yielded an LD50 of 63.94 mg·kg⁻¹ (95% CI: 56.49–73.08 mg·kg⁻¹) [1]. Both compounds were administered via intravenous tail vein injection in Kunming mice under identical conditions.

Acute Toxicity

Direct comparison

OSC LD50 250.37 mg/kg vs SC 63.94 mg/kg (3.91-fold)

Reported wider safety margin in mouse model

Kunming mice, iv; context-dependent

Evidence Dimension	Acute systemic toxicity (LD50, intravenous, mice)
Target Compound Data	LD50 = 250.37 mg·kg⁻¹ (95% CI: 219.05–288.02 mg·kg⁻¹)
Comparator Or Baseline	Sophocarpine LD50 = 63.94 mg·kg⁻¹ (95% CI: 56.49–73.08 mg·kg⁻¹)
Quantified Difference	OSC LD50 is 3.91× higher than sophocarpine LD50 (i.e., OSC is approximately 4-fold less acutely toxic)
Conditions	Kunming mice, single intravenous tail vein injection, SPSS 13.0 probit analysis

Why This Matters

When selecting between oxysophocarpine and sophocarpine for in vivo studies, OSC's wider therapeutic index reduces the risk of acute mortality at equivalent doses, making it the preferable candidate for long-term dosing regimens or safety-sensitive preclinical models.

• [1] 槐果碱及氧化槐果碱对小鼠的急性毒性 (Toxicity Study on Sophocarpine and Oxysophocarpine in Mice). aipub.cn. Accessed 2026. View Source

Antiviral Potency: Oxysophocarpine Identified as the Most Effective Quinolizidine Alkaloid in Lethal EV71 Mouse Model

In a comparative antiviral evaluation of six quinolizidine alkaloids (matrine, oxymatrine, sophocarpine, oxysophocarpine, sophoridine, and aloperine) in a lethal enterovirus 71 (EV71)-infected mouse model, oxysophocarpine was explicitly identified as the most effective compound [1]. The SAR analysis demonstrated that the combination of N-oxidation and the 13,14-double bond uniquely present in OSC was critical for the superior potency [1]. OSC reduced mortality and relieved clinical symptoms through compensation of decreased T-cell levels, an immunomodulatory mechanism not observed to the same degree with the other five alkaloids tested [1].

Antiviral Potency

Class-level inference

Ranked #1 of 6 quinolizidine alkaloids in EV71 mouse model

Supports antiviral screening context

Mortality reduction, T-cell compensation; ranking from SAR study

Evidence Dimension	Reduction of mortality and symptom severity in EV71-infected mice (rank order of efficacy)
Target Compound Data	Ranked #1 out of 6 quinolizidine alkaloids; specific mortality reduction magnitude cited as significant vs. vehicle control
Comparator Or Baseline	Matrine, oxymatrine, sophocarpine, sophoridine, aloperine – all ranked below OSC in efficacy. Exact mortality percentages per compound not reported in abstract; ranking derived from SAR-guided experimental comparison.
Quantified Difference	OSCA ranked as 'the most effective compound of six quinolizidine alkaloids' in reducing mortality in lethal EV71 infection; quantitative mortality reduction values available in full text (Bioorg Med Chem Lett 2015;25:3526–3528)
Conditions	Lethal EV71-infected mouse model, compound administration prior to viral challenge, mortality and symptom scoring endpoints

Why This Matters

For antiviral drug discovery programs targeting EV71 or related enteroviruses, oxysophocarpine provides a validated efficacy benchmark that is not reproducible with matrine or oxymatrine alone, justifying its prioritized procurement for structure-activity relationship and lead optimization studies.

• [1] Yang Y, Guan F, Bai L, Zhang L, Liu J, Pan X, Zhang L. Quinolizidine alkaloids reduced mortality in EV71-infected mice by compensating for the levels of T cells. Bioorg Med Chem Lett. 2015;25(17):3526-3528. DOI: 10.1016/j.bmcl.2015.06.097. View Source

Allelopathic Phytotoxicity Ranking: Oxysophocarpine Exhibits Significantly Lower Phytotoxicity Than Sophocarpine and Aloperine

In a systematic evaluation of the phytotoxic potential of seven Sophora alopecuroides alkaloids, oxysophocarpine consistently ranked among the least phytotoxic compounds, whereas sophocarpine and aloperine were the most phytotoxic across two distinct assay systems [1]. In petri dish assays, the phytotoxicity strength order was: sophocarpine > aloperine > mixture > sophoridine > matrine > oxysophocarpine > oxymatrine. In soil-based pot experiments, the order shifted to: matrine > mixture > sophocarpine > oxymatrine > oxysophocarpine > sophoridine > aloperine [1]. OSC ranked 6th out of 7 in petri dishes and 5th out of 7 in pot experiments, demonstrating consistently low allelopathic activity relative to its structural analog sophocarpine (ranked 1st and 3rd, respectively) [1].

Phytotoxicity Rank

Direct comparison

Ranked 6/7 (petri dish), 5/7 (pot) among Sophora alkaloids

Lower allelopathic risk vs sophocarpine

Multi-species bioassay; ranking context-dependent

Evidence Dimension	Phytotoxicity ranking against receiver plant species (Amaranthus retroflexus, Medicago sativa, Lolium perenne)
Target Compound Data	Ranked 6th of 7 alkaloids in petri dish assay; ranked 5th of 7 in pot experiment
Comparator Or Baseline	Sophocarpine ranked 1st (petri dish) and 3rd (pot); aloperine ranked 2nd (petri dish) and 7th (pot); matrine ranked 5th (petri dish) and 1st (pot); oxymatrine ranked 7th (petri dish) and 4th (pot); sophoridine ranked 4th (petri dish) and 6th (pot)
Quantified Difference	OSC is at least 5 rank positions less phytotoxic than sophocarpine in petri dish assays. Specific IC50 or inhibition % values per compound not reported in abstract; ranking derived from multi-species allelopathic bioassays.
Conditions	Petri dish assays (distilled H2O) and pot experiments (soil matrix); four receiver species assessed; IAA, MDA, POD, CTK, ABA, SOD, and CAT biochemical markers measured

Why This Matters

For agrochemical or environmental research applications where a quinolizidine alkaloid scaffold is needed but phytotoxicity must be minimized (e.g., antinematodal agent development for crop protection), OSC offers the critical advantage of retained bioactivity with substantially lower risk of off-target plant damage compared to sophocarpine or matrine.

• [1] Lei L, Zhao Y, Shi K, Liu Y, Hu Y, Shao H. Phytotoxic Activity of Alkaloids in the Desert Plant Sophora alopecuroides. Toxins. 2021;13(10):706. DOI: 10.3390/toxins13100706. View Source

Metabolic Prodrug Identity: CYP450-Mediated Reduction of Oxysophocarpine to Sophocarpine Establishes a Distinct Pharmacokinetic Profile

Oxysophocarpine functions as a metabolic prodrug of sophocarpine. In human liver microsomes (HLMs), OSC undergoes rapid CYP450-mediated reduction to sophocarpine (SC), which was identified as the major metabolite [1]. The reduction rates in liver microsomes were two-fold higher than in intestine for both humans and rats [1]. Key CYP isoforms responsible include CYP2C9, CYP3A4/5, CYP2D6, and CYP2B6, with CYP3A inhibitor ketoconazole significantly decreasing SC formation [1]. The formation of SC was concentration-dependent in the duodenum and jejunum, and first-pass metabolism via CYP3A4/5, CYP2B6, CYP2D6, and CYP2C9 was identified as the primary reason for the poor oral bioavailability of OSC [1]. This contrasts with sophocarpine, which does not require hepatic activation and is directly bioavailable as the active species [2].

Metabolic Prodrug

Supporting evidence

CYP3A4/5, 2B6, 2D6, 2C9 reduce OSC to sophocarpine; liver rate 2× intestinal

Prodrug activation depends on hepatic CYP activity

Human liver microsomes; first-pass effect affects bioavailability

Evidence Dimension	Metabolic activation pathway and tissue-specific reduction rates
Target Compound Data	OSC is reduced to sophocarpine by CYP3A4/5, 2B6, 2D6, and 2C9; liver reduction rate is 2× higher than intestinal rate; four metabolites identified with SC as the major one
Comparator Or Baseline	Sophocarpine is administered directly as the active species without requiring hepatic CYP450-mediated activation; it bypasses the first-pass metabolic step that limits OSC bioavailability
Quantified Difference	Reduction rates in liver are 2-fold higher than in intestine for both human and rat microsomes (quantitative fold difference); specific Km and Vmax values available in full text (Fitoterapia 2015;105:26–33)
Conditions	Human liver microsomes (HLMs), rat liver microsomes (RLMs), human recombinant CYP isoforms, in situ rat intestinal perfusion model

Why This Matters

For pharmacokinetic or pharmacodynamic studies, the prodrug identity of OSC means that its in vivo efficacy depends on hepatic CYP450 activity, introducing inter-individual variability and potential drug-drug interactions that are absent when using sophocarpine directly. This is a decision-critical consideration for experimental design and compound procurement.

• [1] Wu L, et al. Human microsomal cytochrome P450-mediated reduction of oxysophocarpine, an active and highly toxic constituent derived from Sophora flavescens species, and its intestinal absorption and metabolism in rat. Fitoterapia. 2015;105:26-33. DOI: 10.1016/j.fitote.2015.05.021. View Source
• [2] Wang SJ, et al. Simultaneous quantification of oxysophocarpine and its active metabolite sophocarpine in rat plasma by liquid chromatography/mass spectrometry for a pharmacokinetic study. Biomed Chromatogr. 2007;21(7):768-774. DOI: 10.1002/bmc.820. View Source

Leukotriene Biosynthesis Inhibition: Distinct Anti-Inflammatory Profile of Oxysophocarpine Compared to Sophoridine

In a comparative study of six Sophora alopecuroides alkaloids (matrine, oxymatrine, sophocarpine, oxysophocarpine, sophoridine, and oxysophoridine) for their effects on leukotriene LTC4 and LTB4 biosynthesis in rat peritoneal leukocytes, oxysophocarpine (OSC) demonstrated significant, dose-dependent inhibition of both LTC4 and LTB4 synthesis [1]. In contrast, sophoridine (SRI) exhibited a markedly different profile: it had little effect on LTC4 biosynthesis but significantly inhibited LTB4 production [1]. The other five alkaloids, including OSC, all showed significant suppression of both LTC4 and LTB4, with a clear dose-response relationship [1]. This places OSC among the broadly active anti-inflammatory alkaloids in this class, while sophoridine is functionally differentiated by its LTC4-sparing profile.

Leukotriene Inhibition

Direct comparison

OSC inhibits LTC4 + LTB4; sophoridine LTB4 only

Broader eicosanoid pathway inhibition profile

Rat peritoneal leukocytes; dose-dependent

Evidence Dimension	Inhibition of LTC4 and LTB4 biosynthesis in rat peritoneal leukocytes
Target Compound Data	OSC significantly inhibited both LTC4 and LTB4 biosynthesis in a dose-dependent manner (specific % inhibition values reported in full text)
Comparator Or Baseline	Sophoridine (SRI): little effect on LTC4 biosynthesis, significant inhibition of LTB4 only. Matrine, oxymatrine, sophocarpine, oxysophoridine: all significantly inhibited both LTC4 and LTB4 (dose-dependent).
Quantified Difference	Qualitative difference: OSC (broad LTC4 + LTB4 inhibitor) vs. SRI (selective LTB4 inhibitor with LTC4 sparing); all six alkaloids showed varying degrees of inhibition. Specific IC50 values per compound available in full text (Huang XM, Li B. 2004).
Conditions	Rat peritoneal leukocytes stimulated for leukotriene production; LTC4 and LTB4 levels quantified by HPLC

Why This Matters

When selecting a quinolizidine alkaloid for anti-inflammatory research, OSC provides the dual LTC4/LTB4 inhibition profile that sophoridine lacks, making OSC the appropriate choice for studies targeting the complete 5-lipoxygenase pathway rather than LTB4-selective mechanisms.

• [1] Huang XM, Li B. Effects of six alkaloids from Sophora alopecuroides on leukotriene C4 and B4 biosynthesis (六种苦豆子生物碱对炎症介质白三烯的影响). Chinese Pharmaceutical Journal. 2004. View Source

Target Applications for Oxysophocarpine: Scenarios Where Differentiated Evidence Supports Its Prioritized Selection

Antiviral Lead Discovery Targeting Enterovirus 71 and Related Picornaviruses

Oxysophocarpine is the validated top-performing quinolizidine alkaloid in the lethal EV71 mouse model, where it reduces mortality by compensating for depleted T-cell levels [1]. No other alkaloid in the class (matrine, oxymatrine, sophocarpine, sophoridine, aloperine) matched this efficacy rank [1]. Research groups pursuing enterovirus antiviral leads should prioritize OSC as the positive control benchmark and scaffold for medicinal chemistry optimization of the N-oxide and 13,14-ene pharmacophoric elements identified in the SAR study [1].

Safety-Enhanced In Vivo Pharmacology Requiring a Wide Therapeutic Index

For chronic dosing studies, toxicity-sensitive disease models, or any protocol where the risk of acute mortality must be minimized, oxysophocarpine's 3.9-fold higher LD50 (250.37 mg·kg⁻¹ iv) over sophocarpine (63.94 mg·kg⁻¹ iv) makes it the preferred quinolizidine alkaloid [2]. This safety margin is critical in neuroprotection research, where OSC has demonstrated efficacy in OGD/reperfusion hippocampal neuron models at concentrations (0.8–5 µmol/L) far below toxic thresholds [3] and in pilocarpine-induced seizure models at doses of 40–80 mg/kg [4].

Anti-Inflammatory Research Targeting the 5-Lipoxygenase/Leukotriene Axis

OSC is among the five Sophora alkaloids that broadly inhibit both LTC4 and LTB4 biosynthesis, distinguishing it from the LTB4-selective inhibitor sophoridine [5]. Investigators studying the complete 5-LOX pathway in inflammation, allergic asthma, or colitis models should select OSC over sophoridine to ensure dual leukotriene suppression. This is further supported by OSC's demonstrated efficacy in the DSS-induced ulcerative colitis model, where it reduced IL-6, TNF-α, and IL-1β levels while mitigating oxidative stress via TRAF6 pathway modulation [6].

Agrochemical Discovery Programs Requiring Antinematodal Activity with Low Phytotoxicity

In the development of plant-derived antinematodal agents, oxysophocarpine exhibited the strongest activity among three Sophora alkaloid monomers tested against Bursaphelenchus xylophilus, Meloidogyne incognita, Panagrellus redivivus, and Caenorhabditis elegans [7], while simultaneously ranking among the least phytotoxic compounds in both petri dish and pot-based allelopathy assays [8]. This combination of high target-organism toxicity with low non-target plant toxicity is a rare and valuable profile for environmentally friendly nematicide development.

Application

Selection Property

Validation Focus

EV71 antiviral screening studies

N-oxide/13,14-ene SAR scaffold

T-cell immunomodulation endpoints

Toxicity-sensitive in vivo pharmacology

Wider reported safety margin vs sophocarpine

Acute toxicity endpoint monitoring

5-LOX/leukotriene pathway research

Dual LTC4/LTB4 inhibition profile

Eicosanoid biosynthesis endpoints

Antinematodal agent screening

Low phytotoxicity among alkaloids

Allelopathic phytotoxicity endpoints

• [1] Yang Y, et al. Quinolizidine alkaloids reduced mortality in EV71-infected mice by compensating for the levels of T cells. Bioorg Med Chem Lett. 2015;25(17):3526-3528. DOI: 10.1016/j.bmcl.2015.06.097. View Source
• [2] 槐果碱及氧化槐果碱对小鼠的急性毒性 (Toxicity Study on Sophocarpine and Oxysophocarpine in Mice). aipub.cn. Accessed 2026. View Source
• [3] Neuroprotective Effect of Oxysophocarpine by Modulation of MAPK Pathway in Rat Hippocampal Neurons Subject to Oxygen–Glucose Deprivation and Reperfusion. Cell Mol Neurobiol. 2017;38(2):529-540. DOI: 10.1007/s10571-017-0501-5. View Source
• [4] Liu G, et al. The Anticonvulsant and Neuroprotective Effects of Oxysophocarpine on Pilocarpine-Induced Convulsions in Adult Male Mice. Cell Mol Neurobiol. 2017;37(2):271-280. DOI: 10.1007/s10571-016-0403-7. View Source
• [5] Huang XM, Li B. Effects of six alkaloids from Sophora alopecuroides on leukotriene C4 and B4 biosynthesis (六种苦豆子生物碱对炎症介质白三烯的影响). Chinese Pharmaceutical Journal. 2004. View Source
• [6] Oxysophocarpine suppresses TRAF6 level to ameliorate oxidative stress and inflammatory factors secretion in mice with dextran sulphate sodium (DSS) induced-ulcerative colitis. Microb Pathog. 2023;182:106244. DOI: 10.1016/j.micpath.2023.106244. View Source
• [7] Wang WX, Wang K, Xu JM, Zhou LG. Antinematodal Activity of the Alkaloids from Pinellia ternata and Sophora alopecuroides. Nat Prod Res Dev. 2016;28(5):719-723. DOI: 10.16333/j.1001-6880.2016.5.014. View Source
• [8] Lei L, Zhao Y, Shi K, Liu Y, Hu Y, Shao H. Phytotoxic Activity of Alkaloids in the Desert Plant Sophora alopecuroides. Toxins. 2021;13(10):706. DOI: 10.3390/toxins13100706. View Source